Cas no 1806696-35-4 (2-(3-Chloropropyl)-6-methylbenzaldehyde)

• Product Name: 2-(3-Chloropropyl)-6-methylbenzaldehyde
• CAS No: 1806696-35-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5000851
• Update Time: 2025-10-05

2-(3-Chloropropyl)-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-methylbenzaldehyde

• Inchi： 1S/C11H13ClO/c1-9-4-2-5-10(6-3-7-12)11(9)8-13/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： NYDWOQONYNZFPN-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 2-(3-Chloropropyl)-6-methylbenzaldehyde

2-(3-Chloropropyl)-6-methylbenzaldehyde (CAS No. 1806696-35-4): A Versatile Building Block in Chemical and Biomedical Research

2-(3-Chloropropyl)-6-methylbenzaldehyde, a heterocyclic aldehyde with the CAS registry number 1806696-35-4, has emerged as a critical intermediate in synthetic chemistry and biomedical applications. This compound features a benzaldehyde core substituted with a 3-chloropropyl group at the 2-position and a methyl group at the 6-position, creating a unique structural profile that enables diverse reactivity. Recent advancements in its synthesis and applications have positioned it as an essential tool for researchers exploring novel drug candidates, functional materials, and analytical methodologies.

The synthesis of 2-(3-Chloropropyl)-6-methylbenzaldehyde has been optimized through catalytic protocols reported in Journal of Organic Chemistry (2023), where palladium-catalyzed cross-coupling strategies achieved >95% yield under mild conditions. Researchers at MIT demonstrated its utility as a precursor for constructing bioactive scaffolds by appending hydroxamic acid moieties, yielding compounds with potential anti-inflammatory activity. Notably, this compound’s chlorinated propyl side chain facilitates nucleophilic substitution reactions, enabling modular derivatization for targeted drug design.

In pharmaceutical research, CAS No. 1806696-35-4-derived molecules have shown promise in preclinical studies targeting epigenetic regulators. A 2024 study published in Nature Chemical Biology revealed that analogs synthesized using this aldehyde exhibited selective inhibition of histone deacetylase 6 (HDAC6), demonstrating potential for neurodegenerative disease treatment. The compound’s aldehyde functionality also enables click chemistry conjugation with fluorescent probes, making it valuable for developing real-time biomarker detection systems.

Beyond medicinal chemistry, this compound’s electron-withdrawing substituents make it ideal for synthesizing advanced materials. Researchers at Stanford recently reported its use in fabricating conductive polymers with tunable electrical properties through electropolymerization processes. These materials exhibit exceptional stability under oxidative conditions, suggesting applications in flexible electronics and energy storage systems. The methyl group’s steric hindrance was found to optimize polymer chain alignment during synthesis, enhancing device performance metrics.

In analytical chemistry, 2-(3-Chloropropyl)-6-methylbenzaldehyde serves as a key component in chiral stationary phases for high-performance liquid chromatography (HPLC). A breakthrough published in Analytical Chemistry (2024) demonstrated that derivatives of this compound immobilized on silica substrates achieved baseline separation of enantiomers at sub-picomolar concentrations. This advancement addresses longstanding challenges in chiral analysis of pharmaceutical intermediates.

Safety considerations emphasize adherence to standard organic laboratory protocols due to its aldehydic reactivity and chlorinated substituents. Recent toxicity studies indicate low acute toxicity profiles when handled under recommended conditions per OECD guidelines. Its stability under ambient storage conditions simplifies supply chain management compared to less robust intermediates.

The global market for specialty aldehydes like CAS No. 1806696-35-4 is projected to grow at a CAGR of 7.8% through 2030 (Frost & Sullivan), driven by increasing demand from precision medicine initiatives and next-generation material development. Emerging applications include its use as a crosslinking agent in bioadhesives and drug delivery systems leveraging its unique chemical properties.

This multifunctional molecule continues to redefine synthetic possibilities across disciplines through its tunable reactivity profile and structural versatility. As demonstrated by recent breakthroughs in HDAC inhibition and conductive polymer development, 2-(3-Chloropropyl)-6-methylbenzaldehyde remains an indispensable tool for advancing both fundamental research and translational biomedical applications.